3-(3-hydroxy-3-methylbutyl)-N-[1-(6-methyl-2-pyridinyl)ethyl]benzamide

• IUPAC Name: 3-(3-hydroxy-3-methylbutyl)-N-[1-(6-methylpyridin-2-yl)ethyl]benzamide
• InChI: InChI=1S/C20H26N2O2/c1-14-7-5-10-18(21-14)15(2)22-19(23)17-9-6-8-16(13-17)11-12-20(3,4)24/h5-10,13,15,24H,11-12H2,1-4H3,(H,22,23)
• InChI Key: RTKXVGFEJFGIFG-UHFFFAOYSA-N
• Canonical SMILES: CC1=NC(=CC=C1)C(C)NC(=O)C2=CC=CC(=C2)CCC(C)(C)O
• Molecular Formula: C20H26N2O2
• Molecular Weight: 326.4 g/mol

Description

Synthesis Analysis

The synthesis of benzamide derivatives like 3-(3-Hydroxy-3-methylbutyl)-N-[1-(6-methyl-2-pyridinyl)ethyl]benzamide often involves cyclization reactions under specific conditions. For instance, the Bischler-Napieralski reaction has been employed to cyclize N-(4-aryl-4-hydroxybutyl)benzamides to 3-arylmethylidene-4,5-dihydro-3H-pyrroles, showcasing the formation of N-(4-aryibut-3-enyl)benzamide intermediates. The structure of such derivatives can be confirmed through X-ray crystallographic analysis, which establishes their configuration (Browne, Skelton, & White, 1981).

Molecular Structure Analysis

The molecular structure of benzamide derivatives is pivotal in determining their chemical reactivity and physical properties. X-ray crystallography plays a crucial role in elucidating the precise molecular configuration, which is essential for understanding the compound's interactions and reactivity. The establishment of the E-isomer configuration through crystallographic studies provides insights into the stereochemistry and molecular orientation that influence the compound's chemical behavior (Browne, Skelton, & White, 1981).

Chemical Reactions and Properties

Benzamide derivatives undergo various chemical reactions, leading to the formation of diverse compounds with potential biological activities. The reactions often involve modifications at the pyridine moiety, such as methylation, which can significantly influence the compound's analgesic properties. For example, the displacement of the methyl group in the pyridine nucleus of certain benzamide derivatives has been explored to optimize their biological properties, indicating the compound's versatility in chemical synthesis and modification processes (Ukrainets, Gorokhova, Sydorenko, & Taran, 2015).

Physical Properties Analysis

The physical properties of benzamide derivatives, such as their crystalline forms, are critical for their application in various fields. The preparation and characterization of different polymorphs can reveal insights into the compound's stability, solubility, and bioavailability. Studies on polymorphs, characterized by X-ray powder diffractometry, thermal analysis, and spectroscopy, provide valuable information on the compound's physical characteristics and its potential applications (Yanagi, Mizoguchi, Adachi, Sato, Kodama, Anzai, Takagishi, Kamei, Fujiwara, Matsushita, Yamashoji, & Inoue, 2000).